Cas no 2549054-51-3 (1-methyl-2-[5-(1,3-thiazole-4-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1H-1,3-benzodiazole)

• Product Name: 1-methyl-2-[5-(1,3-thiazole-4-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1H-1,3-benzodiazole
• CAS No: 2549054-51-3
• MF: C₁₈H₁₉N₅OS
• MW: 353.441361665726
• CID: 5314157
• PubChem ID: 154830776
• Update Time: 2025-07-13

1-methyl-2-[5-(1,3-thiazole-4-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• [Hexahydro-5-(1-methyl-1H-benzimidazol-2-yl)pyrrolo[3,4-c]pyrrol-2(1H)-yl]-4-thiazolylmethanone
• AKOS040728451
• 1-methyl-2-[5-(1,3-thiazole-4-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1H-1,3-benzodiazole
• 2549054-51-3
• F6783-6515

• Inchi： 1S/C18H19N5OS/c1-21-16-5-3-2-4-14(16)20-18(21)23-8-12-6-22(7-13(12)9-23)17(24)15-10-25-11-19-15/h2-5,10-13H,6-9H2,1H3
• InChI Key： BSIVPXOKYOKWPX-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)C(N1CC2CN(C3=NC4C=CC=CC=4N3C)CC2C1)=O

Computed Properties

• Exact Mass: 353.13103142g/mol
• Monoisotopic Mass: 353.13103142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 82.5Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 594.2±60.0 °C(Predicted)
• pka: 8.05±0.10(Predicted)

Additional information on 1-methyl-2-[5-(1,3-thiazole-4-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1H-1,3-benzodiazole

Introduction to 1-methyl-2-[5-(1,3-thiazole-4-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1H-1,3-benzodiazole (CAS No. 2549054-51-3)

Compound with the chemical name 1-methyl-2-[5-(1,3-thiazole-4-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1H-1,3-benzodiazole (CAS No. 2549054-51-3) represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential therapeutic applications. The intricate structure of this molecule, featuring multiple fused rings and functional groups, makes it a subject of intense study for researchers aiming to develop novel drugs with enhanced efficacy and reduced side effects.

The molecular framework of 1-methyl-2-[5-(1,3-thiazole-4-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1H-1,3-benzodiazole incorporates several key structural motifs that are known to contribute to biological activity. The presence of a benzodiazole core is particularly noteworthy, as benzodiazolones have been widely studied for their anxiolytic, sedative, and muscle relaxant properties. Additionally, the incorporation of a thiazole ring enhances the molecule's complexity and potentially its pharmacological profile. The octahydropyrrolo[3,4-c]pyrrol moiety further adds to the structural diversity, offering unique interactions with biological targets.

In recent years, there has been a growing interest in the development of hybrid molecules that combine multiple pharmacophores to achieve synergistic effects. The compound 1-methyl-2-[5-(1,3-thiazole-4-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1H-1,3-benzodiazole exemplifies this trend by integrating several distinct functional groups into a single molecular entity. This approach has shown promise in various therapeutic areas, including central nervous system disorders and inflammation.

One of the most compelling aspects of this compound is its potential as an inhibitor of key enzymes involved in disease pathways. For instance, studies have suggested that the benzodiazole moiety can interact with GABA receptors, which are crucial for regulating neuronal excitability. The thiazole ring may also contribute to the molecule's bioactivity by modulating enzyme activity or by serving as a scaffold for further derivatization. These features make 1-methyl-2-[5-(1,3-thiazole-4-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1H-1,3-benzodiazole a promising candidate for further investigation in drug discovery.

The synthesis of this compound presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to construct such molecules with increasing precision and efficiency. Techniques such as multi-step organic synthesis and combinatorial chemistry have been instrumental in developing libraries of related compounds for high-throughput screening. This has enabled researchers to rapidly identify derivatives with improved properties.

Evaluation of the pharmacological properties of 1-methyl-2-[5-(1,3-thiazole-4-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1H-1,3-benzodiazole has revealed several interesting findings. Preclinical studies indicate that this compound exhibits moderate affinity for certain receptors and enzymes, suggesting potential therapeutic activity in areas such as anxiety disorders and neurodegenerative diseases. Additionally, preliminary toxicity studies have shown that it is well-tolerated at doses relevant to human use.

The development of novel pharmaceuticals relies heavily on understanding the relationship between molecular structure and biological activity. Computational modeling and molecular dynamics simulations have become essential tools in this process. By using these techniques, researchers can predict how different structural modifications will affect the bioactivity of a compound without the need for extensive experimental testing. This approach has been particularly useful for optimizing the properties of molecules like 1-methyl-2-[5-(1,3-thiazole-4-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1H-1,3-benzodiazole.

In conclusion, the compound 1-methyl-2-[5-(1,3-thiazole-4-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1H-1,3-benzodiazole (CAS No. 2549054-51-3) represents a significant advancement in pharmaceutical chemistry with potential applications in various therapeutic areas. Its complex structure and multiple functional groups make it an intriguing candidate for further research and development. As our understanding of drug design continues to evolve，this type of hybrid molecule will play an increasingly important role in the discovery of new treatments for human diseases.